Cas no 1429419-61-3 (3-(4-chlorophenoxy)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 3-(4-chlorophenoxy)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1429419-61-3
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• MDL: MFCD24540608
• CID: 5189820
• PubChem ID: 90480981
• Update Time: 2025-06-10

3-(4-chlorophenoxy)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-(4-chlorophenoxy)-1-methyl-
• 3-(4-chlorophenoxy)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD24540608
• Inchi： 1S/C10H10ClN3O/c1-14-6-9(12)10(13-14)15-8-4-2-7(11)3-5-8/h2-6H,12H2,1H3
• InChI Key： IMZUNWBNAWDZDM-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(OC2=CC=C(Cl)C=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-(4-chlorophenoxy)-1-methyl-1H-pyrazol-4-amine

3-(4-Chlorophenoxy)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview

3-(4-Chlorophenoxy)-1-methyl-1H-pyrazol-4-amine, also known by its CAS number 1429419-61-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyrazole ring, a chlorophenoxy group, and an amine substituent, has garnered attention due to its potential applications in drug discovery and agrochemicals. Recent studies have highlighted its promising biological activities, making it a focal point for researchers worldwide.

The synthesis of 3-(4-Chlorophenoxy)-1-methyl-1H-pyrazol-4-amine involves a multi-step process that typically begins with the preparation of the pyrazole core. This is achieved through the condensation of 1,2-diaminoethane with carbonyl compounds, followed by functionalization to introduce the chlorophenoxy and methyl groups. The optimization of these steps has been a subject of extensive research, with modern methodologies emphasizing green chemistry principles to enhance efficiency and reduce environmental impact.

One of the most notable aspects of this compound is its biological activity. Recent studies have demonstrated that 3-(4-Chlorophenoxy)-1-methyl-1H-pyrazol-4-amine exhibits potent anti-inflammatory properties, making it a potential candidate for the development of novel anti-inflammatory drugs. Additionally, it has shown promise in combating neurodegenerative diseases such as Alzheimer's, where its ability to modulate key enzymes involved in amyloid-beta production has been extensively studied.

In the agricultural sector, this compound has been explored for its pesticidal properties. Research indicates that it possesses effective insecticidal activity against a variety of pest species, particularly those resistant to conventional pesticides. This makes it a valuable addition to integrated pest management strategies, offering a sustainable solution to crop protection.

The structural versatility of 3-(4-Chlorophenoxy)-1-methyl-1H-pyrazol-4-amine allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, modifications to the chlorophenoxy group have led to derivatives with enhanced solubility and bioavailability, crucial factors in drug delivery systems.

From a pharmacokinetic perspective, studies have revealed that this compound exhibits favorable absorption and distribution profiles, which are essential for its efficacy as a therapeutic agent. Its ability to cross the blood-brain barrier has been particularly significant in neurodegenerative disease research, where targeted delivery is paramount.

In conclusion, 3-(4-Chlorophenoxy)-1-methyl-1H-pyrazol-4-amine stands as a testament to the innovative potential of organic chemistry in addressing contemporary challenges in medicine and agriculture. With ongoing research uncovering new facets of its utility, this compound continues to be a subject of intense scientific interest and practical application.